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Compound of Interest

Compound Name: N,N-Diisopropyl-p-toluamide

CAS No.: 6937-52-6

Cat. No.: B1582525

Get Quote

Executive Summary
N,N-diethyl-m-toluamide (DEET) remains the gold standard in insect repellency not by

accident, but due to a precise convergence of physicochemical properties that occupy a

"structural sweet spot." This guide analyzes the Quantitative Structure-Activity Relationship

(QSAR) of the N,N-dialkyl-toluamide class.[1] It objectively compares DEET against its

structural analogs (ortho/para isomers and varying alkyl chain lengths) to demonstrate why the

meta-substitution and diethyl chain provide the optimal balance of volatility, lipophilicity (LogP),

and receptor binding affinity.

Part 1: The Benchmark vs. Structural Analogs
The efficacy of toluamides is governed by the Principle of Balanced Volatility. A repellent must

be volatile enough to create a vapor barrier (spatial repellency) but persistent enough to

provide long-lasting protection (temporal efficacy).
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The following table synthesizes experimental data comparing DEET (the benchmark) with its

direct structural analogs.
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Compound Structure LogP
Vapor
Pressure
(Pa at 25°C)

Protection
Time (min)*

Efficacy
Verdict

DEET

(Benchmark)

N,N-diethyl-

m-toluamide
2.02 0.23 300 - 360

Optimal.

Perfect

balance of

evaporation

rate and skin

retention.

Ortho-Isomer
N,N-diethyl-o-

toluamide
1.98 0.18 180 - 240

Sub-optimal.

Steric

hindrance

from the

ortho-methyl

group

interferes

with receptor

binding; lower

volatility

reduces

vapor cloud.

Para-Isomer
N,N-diethyl-p-

toluamide
2.02 0.09

>360

(Persistence)

<60 (Spatial)

Mixed. Higher

melting point

(often solid)

makes

formulation

difficult. Low

vapor

pressure

reduces

spatial

repellency

despite high

persistence.
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Dimethyl

Analog

N,N-dimethyl-

m-toluamide
1.15 ~1.50 45 - 90

Poor. Too

volatile.

"Flash off"

effect results

in extremely

short

protection

duration.

Dipropyl

Analog

N,N-dipropyl-

m-toluamide
2.85 0.04 380+

High

Persistence/L

ow Efficacy.

excessively

lipophilic;

absorbs too

readily into

the stratum

corneum,

reducing

surface

availability for

evaporation.

*Note: Protection times are generalized averages based on Aedes aegypti arm-in-cage

bioassays (standard dose 1.0 mg/cm²).

Key Insight: The "Goldilocks" Zone
Experimental data confirms that repellency in this class follows a parabolic curve relative to

molecular weight and boiling point.

Chain Length: Methyl groups (< C2) evaporate too fast. Propyl/Butyl groups (> C2) are too

heavy and hydrophobic, getting trapped in the skin's lipid layer rather than evaporating to

repel the insect.

Isomerism: The meta position offers the optimal electronic distribution (dipole moment) for

interaction with the mosquito Odorant Binding Proteins (OBPs), specifically AgamOBP1.
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Part 2: QSAR Mechanics & Molecular Descriptors
To design superior analogs, one must understand the causal molecular descriptors. The

repellency (

) of N,N-dialkyl-toluamides is typically modeled using Multiple Linear Regression (MLR) of the
form:

Electronic Parameters (The Trigger)
Dipole Moment (

): The amide functionality is the pharmacophore. A specific dipole alignment is required to
bind to the mosquito's olfactory receptors. DEET exhibits a dipole moment (~2.6 Debye) that
perfectly mimics specific host odors (kairomones), jamming the receptor.

Atomic Partial Charges: The negative charge density on the amide oxygen and nitrogen is

critical. QSAR studies show that increasing electron density at the carbonyl oxygen

enhances hydrogen bonding potential with the receptor site.

Physicochemical Parameters (The Delivery)[2]
LogP (Partition Coefficient):

Role: Determines skin permeation vs. surface retention.

Optimal Range: 1.8 – 2.4.

Failure Mode: High LogP (>3.0) leads to systemic absorption (toxicity risk) and low surface

concentration.

Vapor Pressure (

):

Role: Determines the "reach" of the repellent.

Mechanism:[2] A minimum concentration of
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mg/L of air is often required near the skin surface to trigger the avoidance behavior in
Aedes aegypti.

Part 3: Experimental Protocols
Trustworthy QSAR models require high-quality biological data. The following protocol is the

industry standard for generating the "Activity" (

) variable in QSAR datasets.

Protocol: WHO Standard Arm-in-Cage Bioassay
Objective: Determine the Complete Protection Time (CPT) of a candidate molecule.

Reagents & Materials:

Test Cage: 40 x 40 x 40 cm, screened.[3]

Insects: 200 nulliparous, host-seeking female Aedes aegypti (5–7 days old), starved for 12

hours.

Solvent: Ethanol or Isopropanol (analytical grade).

Step-by-Step Workflow:

Preparation:

Wash volunteer forearms with unscented soap; rinse with 70% ethanol; dry.

Don latex gloves to protect the hand, leaving the forearm (wrist to elbow) exposed.

Measure forearm surface area (

) using the frustum calculation method.

Application:

Dissolve candidate compound in ethanol to achieve a standard dosage (typically 1.0

mg/cm² or 1.67 mg/cm²).
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Apply solution evenly to the test arm. Apply pure solvent to the control arm.

Exposure Cycle:

Insert the Control Arm for 30 seconds to verify mosquito avidity (Must receive >10

landings/bites per minute to validate the test).

Insert the Treated Arm for 3 minutes.[2]

Observation: Count landings and/or probes.[3] (Note: WHO defines "breakdown" as the

first bite; EPA often requires two bites).

Interval Testing:

Remove arm. Wait 30 minutes.

Repeat exposure cycle.[3][4]

Termination: Stop when the first confirmed bite occurs.

Calculation:

[2][3]

Part 4: Computational & Biological Workflows
(Visualized)
Diagram 1: QSAR Modeling Workflow
This diagram outlines the computational path from molecular structure to predictive model

generation.
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Caption: Integrated workflow for developing QSAR models for repellent activity, moving from

quantum mechanical optimization to statistical validation.

Diagram 2: Biological Efficacy Testing Flow
This diagram visualizes the critical decision points in the WHO Arm-in-Cage protocol.
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Caption: Decision logic for the WHO Arm-in-Cage test. The loop continues every 30 minutes

until the repellent fails (first bite).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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